Cas no 866043-28-9 (3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea)

• Product Name: 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea
• CAS No: 866043-28-9
• MF: C₁₃H₁₄N₄O₃S₂
• MW: 338.405259609222
• CID: 5235301
• Update Time: 2026-03-08

3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea
• Benzenesulfonamide, N-[[(5-cyclopropyl-1,3,4-thiadiazol-2-yl)amino]carbonyl]-4-methyl-

• Inchi： 1S/C13H14N4O3S2/c1-8-2-6-10(7-3-8)22(19,20)17-12(18)14-13-16-15-11(21-13)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3,(H2,14,16,17,18)
• InChI Key： XKPZXMSCVOBUFM-UHFFFAOYSA-N
• SMILES： C1(S(NC(NC2=NN=C(C3CC3)S2)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea

Introduction to 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea (CAS No. 866043-28-9)

3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 866043-28-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropyl group and a thiadiazole moiety, which are known for their diverse biological activities and interactions with biological targets.

The thiadiazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. It is commonly found in various pharmaceutical agents due to its ability to modulate biological pathways and exhibit antimicrobial, anti-inflammatory, and anticancer activities. In particular, the presence of the cyclopropyl group in 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea enhances its binding affinity to certain biological targets, making it a valuable scaffold for drug design.

The sulfonamide group in the compound’s structure, represented by the 4-methylbenzenesulfonyl moiety, further contributes to its pharmacological profile. Sulfonamides are well-known for their role in various therapeutic applications, including diabetes management, antibacterial treatments, and anti-inflammatory drugs. The incorporation of this group into the molecular framework of 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea suggests potential therapeutic benefits in these areas.

Recent research has highlighted the importance of heterocyclic compounds in developing novel pharmaceuticals. The combination of a cyclopropyl group with a thiadiazole core has been shown to enhance the bioactivity of compounds, particularly in the context of anticancer therapies. Studies have demonstrated that such structures can interact with key enzymes and receptors involved in cancer cell proliferation and survival. This has opened up new avenues for exploring 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea as a potential candidate for further pharmacological investigation.

In addition to its structural significance, 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea exhibits interesting chemical properties that make it suitable for synthetic applications. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is crucial.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of thiadiazoles have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. Similarly, the sulfonamide moiety can be exploited for developing novel materials with specific functionalities.

The synthesis of 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups tailored to specific biological targets.

Ongoing research continues to explore the full potential of this compound. Investigations are focused on understanding its mechanism of action at a molecular level and identifying new therapeutic applications. Computational modeling and high-throughput screening techniques are being utilized to accelerate these efforts by predicting binding interactions and assessing drug-like properties.

The integration of cutting-edge technologies into drug discovery has significantly enhanced our ability to develop novel therapeutics like 3-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)urea. By leveraging advances in synthetic chemistry and biotechnology, researchers are paving the way for more effective and targeted treatments across various diseases.